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Compound of Interest

Compound Name: 2-Fluorodiphenylmethane

Cat. No.: B1329804 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory

environment. This document provides essential, immediate safety and logistical information for

the operational use and disposal of 2-Fluorodiphenylmethane (CAS No. 3794-15-8).

Adherence to these procedures is critical for minimizing environmental impact and

safeguarding laboratory personnel.

Quantitative Data Summary
A thorough understanding of the physical and chemical properties of 2-
Fluorodiphenylmethane is the foundation for its safe handling. The table below summarizes

key quantitative data for this compound.

Property Value

Molecular Formula C₁₃H₁₁F

Molecular Weight 186.23 g/mol

Boiling Point 265 °C

Flash Point 108 °C

Density 1.08 g/cm³
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure to 2-
Fluorodiphenylmethane. The following table outlines the recommended PPE for handling this

compound.[1]
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Protection Type Recommended Equipment Specifications and Notes

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

Hand Protection Chemical-resistant gloves.

While specific breakthrough

time and permeation rate data

for 2-Fluorodiphenylmethane

are not readily available, for

halogenated aromatic

hydrocarbons, Viton® or Butyl

rubber gloves are generally

recommended for their high

resistance. Nitrile gloves may

offer limited protection for

incidental contact but should

be changed immediately upon

contamination.[2][3][4] Always

consult the glove

manufacturer's specific

chemical resistance guide.

Skin and Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

Wear appropriate protective

clothing to prevent skin

exposure.[1]

Respiratory Protection
None required under normal

use with adequate ventilation.

A NIOSH-approved respirator

with an organic vapor cartridge

may be necessary if working in

a poorly ventilated area or if

vapor concentrations are

expected to be high. A particle

filter is also recommended.[1]

Operational and Disposal Plan
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A systematic approach to the handling and disposal of 2-Fluorodiphenylmethane is essential

for laboratory safety and environmental responsibility.

Handling and Storage
Engineering Controls: All handling of 2-Fluorodiphenylmethane should be conducted in a

well-ventilated area, preferably within a certified chemical fume hood.

Storage: Store containers in a cool, dry, and well-ventilated place, away from incompatible

materials such as strong oxidizing agents.[1] Keep containers tightly closed when not in use.

Spill Management
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation to disperse any vapors.

Contain: Use a non-combustible absorbent material, such as sand, earth, or vermiculite, to

contain the spill.

Collect: Carefully sweep or scoop the absorbed material into a designated, labeled, and

sealed container for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with soap and water. All cleaning materials

should also be disposed of as hazardous waste.

Disposal Protocol
As a halogenated organic compound, 2-Fluorodiphenylmethane must be disposed of as

hazardous waste.[5][6] On-site treatment or disposal down the sanitary sewer is strictly

prohibited. The primary recommended disposal method is high-temperature incineration at a

licensed hazardous waste facility.

Waste Segregation: Collect all waste containing 2-Fluorodiphenylmethane, including

contaminated labware and cleaning materials, in a dedicated and clearly labeled waste

container for "Halogenated Organic Waste."[5][6] Do not mix with non-halogenated waste.
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Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"

the full chemical name "2-Fluorodiphenylmethane," and the approximate concentration.

Waste Storage: Store the sealed waste container in a designated satellite accumulation area

(SAA) that is cool, dry, and well-ventilated, away from sources of ignition.

Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to schedule a pickup. Provide

an accurate description of the waste.

Workflow for Safe Handling and Disposal
The following diagram illustrates the procedural flow for the safe handling and disposal of 2-
Fluorodiphenylmethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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